molecular formula C12H18N2O2 B8306702 2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline

2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline

Cat. No.: B8306702
M. Wt: 222.28 g/mol
InChI Key: YAJKXBHVUQLJDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18N2O2

Molecular Weight

222.28 g/mol

IUPAC Name

2-methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline

InChI

InChI=1S/C12H18N2O2/c1-14-6-5-10(8-14)16-9-3-4-11(13)12(7-9)15-2/h3-4,7,10H,5-6,8,13H2,1-2H3

InChI Key

YAJKXBHVUQLJDU-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(C1)OC2=CC(=C(C=C2)N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-(3-methoxy-4-nitro-phenoxy)-1-methyl-pyrrolidine (Intermediate 46; 5.50 g, 20.68 mmol) in ethanol (125 mL) under nitrogen was added in one portion the Pd/C catalyst (10%, 500 mg). The resulting mixture was evacuated and backfilled with nitrogen (×4) before hydrogen gas was introduced via a balloon. The reaction mixture was stirred at room temperature for 18 hrs. The catalyst was removed by filtration through celite and the filtrate concentrated under reduced pressure to give a the title compound as a light red oil (4.74 g, 100%)
Name
3-(3-methoxy-4-nitro-phenoxy)-1-methyl-pyrrolidine
Quantity
5.5 g
Type
reactant
Reaction Step One
Name
Intermediate 46
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mg
Type
catalyst
Reaction Step One
Yield
100%

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